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Compound of Interest

Compound Name:
2-(4-Iodophenyl)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

Cat. No.: B1312956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodophenylboronic acid pinacol ester, also known as 2-(4-iodophenyl)-4,4,5,5-tetramethyl-
1,3,2-dioxaborolane, is a versatile and highly valuable reagent in modern organic synthesis.

Its dual functionality, featuring a reactive boronic ester and an iodine-substituted aromatic ring,

makes it a pivotal building block for the construction of complex molecular architectures. This

technical guide provides an in-depth overview of the key properties, reactivity, and applications

of 4-iodophenylboronic acid pinacol ester, with a focus on its utility in cross-coupling reactions,

particularly the Suzuki-Miyaura coupling. This document is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in the field of drug

development and fine chemical synthesis.

Core Properties of 4-Iodophenylboronic Acid
Pinacol Ester
A thorough understanding of the physicochemical properties of 4-iodophenylboronic acid

pinacol ester is fundamental to its effective application in synthesis. The following tables

summarize its key physical, chemical, and safety data.
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Property Value Reference

Molecular Formula C₁₂H₁₆BIO₂ [1]

Molecular Weight 329.97 g/mol [1]

Appearance
White to off-white powder or

crystals
[1]

Melting Point 101-105 °C [1]

CAS Number 73852-88-7 [1]

Purity Typically ≥97% [1]

Solubility Profile
While specific quantitative solubility data for 4-iodophenylboronic acid pinacol ester is not

extensively published, a study on the closely related phenylboronic acid pinacol ester provides

valuable insights into its general solubility characteristics. It is anticipated to exhibit good

solubility in a range of common organic solvents.

Solvent Expected Solubility

Tetrahydrofuran (THF) Soluble

Dioxane Soluble

Toluene Soluble

Dichloromethane (DCM) Soluble

Chloroform Soluble

Acetone Soluble

Ethyl Acetate Soluble

Methanol Sparingly Soluble

Water Insoluble
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Note: The pinacol ester group enhances lipophilicity compared to the corresponding boronic

acid, leading to better solubility in nonpolar organic solvents.

Reactivity and Applications in Synthesis
The synthetic utility of 4-iodophenylboronic acid pinacol ester is primarily centered around its

participation in palladium-catalyzed cross-coupling reactions. The presence of both a boronic

ester and an iodo group on the same molecule allows for sequential and site-selective

functionalization, making it a powerful tool for the synthesis of biaryls and other complex

organic molecules.

The Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura reaction is a cornerstone of modern organic chemistry, enabling the

formation of carbon-carbon bonds between organoboron compounds and organic halides or

triflates.[2] 4-Iodophenylboronic acid pinacol ester is an excellent substrate for this reaction,

serving as the organoboron partner.

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and generally proceeds

through three key steps: oxidative addition, transmetalation, and reductive elimination.
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Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

In this cycle, R¹-X represents the organic halide (where X is I, Br, Cl, or OTf) and R²-B(OR)₂

represents the organoboron reagent, such as 4-iodophenylboronic acid pinacol ester. A base is

required to activate the boronic ester for transmetalation.
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Reactivity Considerations
Aryl Halide Partner: The reactivity of the aryl halide coupling partner generally follows the

trend I > Br > OTf > Cl.[3] The iodo-substituent on 4-iodophenylboronic acid pinacol ester

makes it a highly reactive coupling partner.

Catalyst and Ligand: The choice of palladium catalyst and ligand is crucial for achieving high

yields and turnover numbers. Common catalysts include Pd(PPh₃)₄, PdCl₂(dppf), and

Pd(OAc)₂ with various phosphine ligands (e.g., SPhos, XPhos). The selection depends on

the specific substrates and reaction conditions.

Base: A variety of inorganic and organic bases can be used, such as K₂CO₃, Cs₂CO₃,

K₃PO₄, and organic amines. The base plays a critical role in the transmetalation step.

Solvent: A wide range of solvents can be employed, including toluene, dioxane, THF, and

DMF, often with the addition of water.

Experimental Protocols
The following section provides a representative experimental protocol for a Suzuki-Miyaura

coupling reaction using 4-iodophenylboronic acid pinacol ester. This protocol is a generalized

procedure and may require optimization for specific substrates.

General Procedure for Suzuki-Miyaura Coupling
Materials:

4-Iodophenylboronic acid pinacol ester (1.0 equiv)

Aryl or heteroaryl halide (1.2 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

Base (e.g., K₂CO₃, 2.0 equiv)

Solvent (e.g., Toluene/Water mixture, 10:1 v/v)

Inert atmosphere (Nitrogen or Argon)
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Procedure:

To a dry reaction flask equipped with a magnetic stir bar and a condenser, add 4-

iodophenylboronic acid pinacol ester, the aryl halide, the palladium catalyst, and the base.

Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

Add the degassed solvent system to the flask via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the

required time (monitored by TLC or LC-MS, usually 2-24 hours).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired biaryl

product.[4]
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Figure 2: General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Applications in Drug Discovery and Development
4-Iodophenylboronic acid pinacol ester is a valuable building block in the synthesis of

pharmaceuticals and biologically active compounds.[2] The biaryl motif is a common structural

feature in many approved drugs. The ability to introduce an iodo-functionalized phenyl ring

allows for further diversification of the molecular scaffold through subsequent cross-coupling

reactions or other transformations.

One notable application is in the synthesis of precursors for radiolabeled imaging agents. The

iodine atom can be replaced with a radioactive isotope, such as ¹²³I or ¹³¹I, for use in single-

photon emission computed tomography (SPECT) or positron emission tomography (PET)

imaging.

Stability and Storage
Boronic acid pinacol esters are generally more stable than their corresponding free boronic

acids.[2] They are less prone to protodeboronation and trimerization to form boroxines.

However, they can still be sensitive to moisture and strong acids or bases.

Storage Recommendations:

Store in a tightly sealed container in a cool, dry place.

Protect from moisture and light.

Store under an inert atmosphere (e.g., nitrogen or argon) for long-term storage to prevent

degradation.

Conclusion
4-Iodophenylboronic acid pinacol ester is a powerful and versatile reagent in synthetic organic

chemistry. Its key properties, including its dual reactivity and enhanced stability as a pinacol

ester, make it an indispensable tool for the construction of complex organic molecules,

particularly in the pharmaceutical and materials science industries. A thorough understanding

of its reactivity, coupled with optimized experimental protocols, will continue to drive innovation

in the synthesis of novel compounds with significant biological and material properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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